Cas no 15890-65-0 (2,2,2',2'-Tetramethoxyethyl Disulfide)

2,2,2',2'-Tetramethoxyethyl Disulfide is a sulfur-containing organic compound characterized by its disulfide linkage and methoxyethyl functional groups. This compound is primarily utilized in specialty chemical synthesis, serving as a versatile intermediate for crosslinking agents, polymer modifications, and controlled-release applications. Its disulfide bond offers reversible reactivity, enabling dynamic covalent chemistry in materials science. The methoxyethyl groups enhance solubility in polar solvents, facilitating its use in formulations requiring homogeneous dispersion. The compound’s stability under ambient conditions and predictable cleavage behavior under reducing environments make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material design. Its structural features provide a balance between reactivity and processability.

2,2,2',2'-Tetramethoxyethyl Disulfide structure

15890-65-0 structure

Product Name:2,2,2',2'-Tetramethoxyethyl Disulfide

CAS No:15890-65-0

MF:C₈H₁₈O₄S₂

MW:242.356120586395

CID:1061190

PubChem ID:13339552

Update Time:2025-06-13

2,2,2',2'-Tetramethoxyethyl Disulfide Chemical and Physical Properties

Names and Identifiers

- 2,2,2',2'-Tetramethoxyethyl Disulfide
- J-009540
- 2-(2,2-dimethoxyethyldisulfanyl)-1,1-dimethoxyethane
- Dithiodi-acetaldehyde Bis(dimethyl acetal)
- 15890-65-0
- Inchi： 1S/C8H18O4S2/c1-9-7(10-2)5-13-14-6-8(11-3)12-4/h7-8H,5-6H2,1-4H3
- InChI Key： QMQRLQGOSNVBNO-UHFFFAOYSA-N
- SMILES： S(CC(OC)OC)SCC(OC)OC

Computed Properties

Exact Mass: 242.06465140g/mol
Monoisotopic Mass: 242.06465140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 87.5Å²

2,2,2',2'-Tetramethoxyethyl Disulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T298850-1g	2,2,2',2'-Tetramethoxyethyl Disulfide	15890-65-0		1g	$201.00	2023-05-17
TRC	T298850-10g	2,2,2',2'-Tetramethoxyethyl Disulfide	15890-65-0		10g	$1596.00	2023-05-17

2,2,2',2'-Tetramethoxyethyl Disulfide Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 2,2,2',2'-Tetramethoxyethyl Disulfide

Recent Advances in the Study of 2,2,2',2'-Tetramethoxyethyl Disulfide (CAS: 15890-65-0) in Chemical Biology and Pharmaceutical Research

2,2,2',2'-Tetramethoxyethyl disulfide (CAS: 15890-65-0) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This disulfide derivative is characterized by its unique molecular structure, which includes four methoxyethyl groups attached to a disulfide bond. The compound's chemical properties, such as its redox activity and ability to participate in thiol-disulfide exchange reactions, make it a promising candidate for various biomedical applications.

Recent studies have explored the role of 2,2,2',2'-Tetramethoxyethyl disulfide in drug delivery systems, particularly in the context of redox-responsive carriers. Researchers have demonstrated that the disulfide bond in this compound can be cleaved under reducing conditions, such as those found in the intracellular environment of cancer cells. This property has been leveraged to design targeted drug delivery systems that release therapeutic agents selectively in tumor tissues, thereby minimizing off-target effects and improving treatment efficacy.

In addition to its applications in drug delivery, 2,2,2',2'-Tetramethoxyethyl disulfide has been investigated for its potential as a crosslinking agent in biomaterials. For instance, it has been used to stabilize polymeric nanoparticles and hydrogels, enhancing their mechanical properties and stability under physiological conditions. These advancements have opened new avenues for the development of advanced biomaterials for tissue engineering and regenerative medicine.

Another area of interest is the compound's role in modulating cellular redox homeostasis. Studies have shown that 2,2,2',2'-Tetramethoxyethyl disulfide can influence the balance of reactive oxygen species (ROS) within cells, which has implications for understanding oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Researchers are actively exploring its potential as a therapeutic agent or a tool for studying redox biology.

Despite these promising developments, challenges remain in the practical application of 2,2,2',2'-Tetramethoxyethyl disulfide. Issues such as its stability in biological systems, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's properties and exploring novel derivatives to overcome these limitations.

In conclusion, 2,2,2',2'-Tetramethoxyethyl disulfide (CAS: 15890-65-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique chemical properties and diverse applications make it a valuable tool for advancing drug delivery, biomaterials, and redox biology. Future studies will likely uncover even more innovative uses for this compound, further solidifying its importance in the field.